N-(2-(3,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: N-[2-(3,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C15H17N3OS/c1-9-4-5-12(6-10(9)2)18-15(16-11(3)19)13-7-20-8-14(13)17-18/h4-6H,7-8H2,1-3H3,(H,16,19)
• InChI Key: WJQLEEANNCECDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C)C
• Molecular Formula: C15H17N3OS
• Molecular Weight: 287.4 g/mol

Description

N-(2-(3,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide, also known as DPTA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DPTA is a thienopyrazole derivative that exhibits a wide range of biochemical and physiological effects, making it a promising candidate for various research studies.

Scientific Research Applications

• Herbicide Development : Chloroacetamide derivatives, such as alachlor and metazachlor, are used as herbicides to control grasses and broad-leaved weeds in various crops like cotton and maize. They are known for their pre-emergent or early post-emergent herbicidal properties (Weisshaar & Böger, 1989).

• Synthesis of Novel Compounds : Research includes the synthesis of new chemical entities, such as the reaction of 2-iodo-2,4-dimethylaniline with various derivatives, leading to the formation of different acetamide and benzamide compounds, demonstrating the versatility of these compounds in chemical synthesis (Skladchikov, Suponitskii, & Gataullin, 2013).

• Coordination Chemistry : Pyrazole-acetamide derivatives are used in creating coordination complexes with metals like cobalt and copper. These complexes are studied for their structure and properties, including their supramolecular architectures and potential antioxidant activities (Chkirate et al., 2019).

• Pharmaceutical Research : Various acetamide derivatives have been evaluated for potential antipsychotic activities. For instance, compounds like 2-(diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide have been found to exhibit antipsychotic-like profiles in behavioral animal tests (Wise et al., 1987).

• Antimicrobial Agent Development : Synthesis of novel compounds like phthalazinone derivatives incorporating the acetamide moiety has been conducted to explore their potential as antimicrobial agents. These compounds have shown promising results in antibacterial activity tests (Fatehia & Mohamed, 2010).

Mechanism of Action

For instance, compounds containing pyrazolo[3,4-d]pyrimidine linkage have been reported to show anticancer activity against various cancer cell lines . Similarly, imidazole-containing compounds have shown a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .